Cas no 2287283-96-7 ([3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287283-96-7
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• CID: 5937828
• PubChem ID: 137943316
• Update Time: 2025-10-30

[3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• [3-(2-fluoro-3-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• EN300-6762192
• 2287283-96-7

• Inchi： 1S/C13H15FO/c1-9-3-2-4-10(11(9)14)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key： HBVNBUUPWDZSLG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C12CC(CO)(C1)C2

Computed Properties

• Exact Mass: 206.110693260g/mol
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Exploring the Unique Properties and Applications of [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287283-96-7)

In the rapidly evolving field of organic chemistry, the compound [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287283-96-7) has garnered significant attention due to its distinctive structural features and potential applications. This bicyclic derivative, characterized by its fluorinated aromatic and bridgehead-substituted framework, represents a compelling subject for researchers exploring novel pharmaceutical intermediates and material science innovations. Its CAS number 2287283-96-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across scientific and industrial domains.

The molecular architecture of [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol combines a rigid bicyclo[1.1.1]pentane core with a fluoromethylphenyl moiety, a design that enhances metabolic stability and bioavailability—a trending focus in drug discovery. Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to modulate pharmacokinetic properties. This aligns with frequent search queries like "fluorine in drug design" and "bicyclic scaffolds in pharmaceuticals," reflecting the compound's relevance to contemporary research.

Beyond therapeutics, CAS 2287283-96-7 has potential applications in advanced material synthesis, particularly in designing high-performance polymers with tailored thermal and mechanical properties. The methanol functional group offers a versatile handle for further derivatization, a feature often sought in click chemistry and catalysis—topics frequently explored in academic and industrial forums. Searches for "bicyclo[1.1.1]pentane derivatives" and "aromatic fluorination impact" underscore the compound's interdisciplinary appeal.

From a synthetic perspective, the preparation of [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves innovative strategies to overcome the steric challenges posed by the bicyclo[1.1.1]pentane skeleton. This resonates with the broader interest in "strained ring systems" and "C-H functionalization techniques," as evidenced by rising publication trends. Researchers are also investigating its role as a bioisostere for tert-butyl groups, addressing common issues like molecular weight and lipophilicity in lead optimization—a hot topic in computational chemistry discussions.

Environmental and regulatory considerations further elevate the profile of CAS 2287283-96-7. With increasing scrutiny on sustainable chemistry, its potential for low-toxicity intermediates aligns with global initiatives like green chemistry principles. This connects to popular search terms such as "eco-friendly fluorinated compounds" and "benign by design," highlighting its compatibility with modern industrial priorities.

In summary, [3-(2-Fluoro-3-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol exemplifies the convergence of structural ingenuity and practical utility. Its CAS No. 2287283-96-7 not only anchors its identity in databases but also symbolizes its potential to address challenges in drug development, materials engineering, and sustainable synthesis. As interest in fluorinated bicyclic compounds continues to surge, this molecule stands poised to inspire further breakthroughs across scientific disciplines.